Cas no 2319787-64-7 (N-2-methyl-2-(thiophen-3-yl)propylbutanamide)

• Product Name: N-2-methyl-2-(thiophen-3-yl)propylbutanamide
• CAS No: 2319787-64-7
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5355687
• Update Time: 2025-07-31

N-2-methyl-2-(thiophen-3-yl)propylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-(thiophen-3-yl)propyl)butyramide
• N-(2-methyl-2-thiophen-3-ylpropyl)butanamide
• N-2-methyl-2-(thiophen-3-yl)propylbutanamide

• Inchi： 1S/C12H19NOS/c1-4-5-11(14)13-9-12(2,3)10-6-7-15-8-10/h6-8H,4-5,9H2,1-3H3,(H,13,14)
• InChI Key： QZBNHDHOQQFVIK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 57.3

Additional information on N-2-methyl-2-(thiophen-3-yl)propylbutanamide

Comprehensive Overview of N-2-methyl-2-(thiophen-3-yl)propylbutanamide (CAS No. 2319787-64-7)

N-2-methyl-2-(thiophen-3-yl)propylbutanamide (CAS No. 2319787-64-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. The compound features a thiophene ring, a heterocyclic structure known for its electron-rich characteristics, which makes it a valuable building block in drug discovery and organic electronics. Its molecular formula and precise structure have been extensively studied to understand its reactivity and functional versatility.

One of the key reasons why researchers are increasingly interested in N-2-methyl-2-(thiophen-3-yl)propylbutanamide is its potential role in the development of novel therapeutic agents. The thiophene moiety is often incorporated into molecules designed for central nervous system (CNS) targeting, owing to its ability to cross the blood-brain barrier. This has led to speculation about its utility in neurological disorders, a hot topic in modern medicinal chemistry. Additionally, the butanamide group provides a flexible backbone that can be modified to enhance bioavailability or binding affinity to specific biological targets.

From a synthetic chemistry perspective, CAS No. 2319787-64-7 presents intriguing challenges and opportunities. The compound's synthesis typically involves multi-step organic reactions, including alkylation and amidation, which are critical for achieving high purity and yield. Researchers often explore green chemistry approaches to optimize these processes, aligning with the growing demand for sustainable and environmentally friendly synthetic methods. This aspect resonates with current trends in the chemical industry, where reducing waste and energy consumption is a top priority.

In material science, the thiophene derivative's conjugated system makes it a candidate for organic semiconductors and conductive polymers. With the rise of flexible electronics and wearable technology, compounds like N-2-methyl-2-(thiophen-3-yl)propylbutanamide are being investigated for their electronic properties, such as charge transport and photostability. These applications are frequently searched in academic and industrial forums, highlighting the compound's relevance in cutting-edge research.

Analytical characterization of CAS No. 2319787-64-7 involves advanced techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's structural integrity and purity, which are crucial for both research and potential commercial applications. Quality control is a recurring theme in discussions about specialty chemicals, as end-users demand reliable and consistent products.

Another area of interest is the compound's stability under various conditions. Researchers often inquire about the shelf life, storage recommendations, and compatibility with other chemicals—questions that are commonly addressed in technical datasheets. Proper handling and storage of N-2-methyl-2-(thiophen-3-yl)propylbutanamide are essential to maintain its efficacy, especially in long-term studies or industrial-scale applications.

In summary, N-2-methyl-2-(thiophen-3-yl)propylbutanamide (CAS No. 2319787-64-7) is a multifaceted compound with promising applications in pharmaceuticals, material science, and beyond. Its unique structure, combined with the growing demand for innovative chemical solutions, positions it as a subject of ongoing research and development. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of discussions in both academic and industrial circles.